1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• IUPAC Name: 1-piperidin-4-yl-2,3,4,5-tetrahydro-1-benzazepine
• InChI: InChI=1S/C15H22N2/c1-2-7-15-13(5-1)6-3-4-12-17(15)14-8-10-16-11-9-14/h1-2,5,7,14,16H,3-4,6,8-12H2
• InChI Key: VEXUJZJSMVZMMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)C3CCNCC3
• Molecular Formula: C15H22N2
• Molecular Weight: 230.35 g/mol

Description

“1-(Piperidin-4-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in the literature.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can vary depending on the specific compound. For example, some piperidine derivatives have a molecular weight of 157.25.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary depending on the specific compound. Some piperidine derivatives target the protein serine/threonine-protein kinase B-raf.

Safety and Hazards

Piperidine derivatives can be hazardous. They can cause respiratory irritation, skin irritation, and serious eye irritation. They can also be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This suggests that there is potential for future research and development in this area.